Cas no 19620-37-2 (2,6,6-Trimethylcyclohex-2-en-4-ol-1-one)

2,6,6-Trimethylcyclohex-2-en-4-ol-1-one structure
19620-37-2 structure
Product Name:2,6,6-Trimethylcyclohex-2-en-4-ol-1-one
CAS No:19620-37-2
MF:C9H14O2
MW:154.206263065338
CID:230622
PubChem ID:89193
Update Time:2025-04-19

2,6,6-Trimethylcyclohex-2-en-4-ol-1-one Chemical and Physical Properties

Names and Identifiers

    • 4-hydroxy-2,6,6-trimethyl-cyclohex-2-en-1-one
    • 4-Hydroxy-2,6,6-trimethylcyclohex-2-en-1-one
    • 2,6,6-Trimethylcyclohex-2-en-4-ol-1-one
    • Einecs 243-192-3
    • 4-Hydroxy-2,6,6-trimethyl-2-cyclohexen-1-one
    • starbld0005800
    • 19620-37-2
    • SCHEMBL3630532
    • NS00047551
    • DTXSID00941388
    • Inchi: 1S/C9H14O2/c1-6-4-7(10)5-9(2,3)8(6)11/h4,7,10H,5H2,1-3H3
    • InChI Key: CZWSBAFIAZKCRV-UHFFFAOYSA-N
    • SMILES: OC1C=C(C)C(C(C)(C)C1)=O

Computed Properties

  • Exact Mass: 154.09942
  • Monoisotopic Mass: 154.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.03
  • Boiling Point: 258.8°Cat760mmHg
  • Flash Point: 107.2°C
  • Refractive Index: 1.486
  • PSA: 37.3

2,6,6-Trimethylcyclohex-2-en-4-ol-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T796950-250mg
2,6,6-Trimethylcyclohex-2-en-4-ol-1-one
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$ 100.00 2023-09-05
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T796950-500mg
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$ 190.00 2023-09-05
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